Cas no 61563-28-8 (Benzaldehyde, 2-chloro-3-methyl-)

Benzaldehyde, 2-chloro-3-methyl- structure
61563-28-8 structure
Product Name:Benzaldehyde, 2-chloro-3-methyl-
CAS No:61563-28-8
MF:C8H7ClO
MW:154.593581438065
MDL:MFCD11845907
CID:474740
PubChem ID:14492779
Update Time:2024-11-03

Benzaldehyde, 2-chloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 2-chloro-3-methyl-
    • 2-CHLORO-3-METHYLBENZALDEHYDE
    • 2-chloranyl-3-methyl-benzaldehyde
    • Benzaldehyde,2-chloro-3-methyl
    • A833304
    • 61563-28-8
    • 2-chloro-3-methylbenzaldehye
    • LGOLMLQWRYFRHP-UHFFFAOYSA-N
    • CS-0036697
    • MFCD11845907
    • DS-8875
    • SY030838
    • DTXSID50560942
    • AKOS006345554
    • SCHEMBL5313673
    • 2-CHLORO-3-METHYLBENZAL DEHYDE
    • 2-chloro-3-methyl-benzaldehyde
    • MDL： MFCD11845907
    • Inchi： 1S/C8H7ClO/c1-6-3-2-4-7(5-10)8(6)9/h2-5H,1H3
    • InChI Key： LGOLMLQWRYFRHP-UHFFFAOYSA-N
    • SMILES： ClC1C(C=O)=CC=CC=1C

Computed Properties

  • Exact Mass: 154.01900
  • Monoisotopic Mass: 154.0185425g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.195±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 228.4±20.0 ºC (760 Torr),
  • Flash Point: 103.3±12.9 ºC,
  • Refractive Index: 1.575
  • Solubility: Very slightly soluble (0.17 g/l) (25 º C),
  • PSA: 17.07000
  • LogP: 2.46090

Benzaldehyde, 2-chloro-3-methyl- Security Information

Benzaldehyde, 2-chloro-3-methyl- Customs Data

  • HS CODE：2913000090
  • Customs Data：

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

Benzaldehyde, 2-chloro-3-methyl- Pricemore >>

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Benzaldehyde, 2-chloro-3-methyl- Production Method

Benzaldehyde, 2-chloro-3-methyl- Related Literature

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